![molecular formula C11H11BrS B8659755 3-(3-Bromopropyl)benzo[b]thiophene CAS No. 34974-07-7](/img/structure/B8659755.png)
3-(3-Bromopropyl)benzo[b]thiophene
Cat. No. B8659755
M. Wt: 255.18 g/mol
InChI Key: YXRHYUGVFUYGCI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
|
REACTION_SMILES
|
[Br:33][N:34]1[C:35](=[O:36])[CH2:37][CH2:38][C:39]1=[O:40].[CH2:41]([Cl:42])[Cl:43].[c:14]1([P:15]([c:16]2[cH:17][cH:18][cH:19][cH:20][cH:21]2)[c:22]2[cH:23][cH:24][cH:25][cH:26][cH:27]2)[cH:28][cH:29][cH:30][cH:31][cH:32]1.[s:1]1[cH:2][c:3]([CH2:10][CH2:11][CH2:12][OH:13])[c:4]2[c:5]1[cH:6][cH:7][cH:8][cH:9]2>>[s:1]1[cH:2][c:3]([CH2:10][CH2:11][CH2:12][Br:33])[c:4]2[c:5]1[cH:6][cH:7][cH:8][cH:9]2
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=C1CCC(=O)N1Br
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
ClCCl
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
c1ccc(P(c2ccccc2)c2ccccc2)cc1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
OCCCc1csc2ccccc12
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
BrCCCc1csc2ccccc12
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
